Cas no 1217706-31-4 (NAP 226-90-d6)

• Product Name: NAP 226-90-d6
• CAS No: 1217706-31-4
• MF: C₁₀H₁₅NO
• MW: 171.269172906876
• CID: 2084619
• PubChem ID: 46782439
• Update Time: 2025-10-29

NAP 226-90-d6 Chemical and Physical Properties

Names and Identifiers

• Rivastigmine Decarbamylated-d6
• NAP 226-90-d6
• 3-[(1S)-1-[bis(trideuteriomethyl)amino]ethyl]phenol
• [2H6]-Rivastigmine Decarbamylated (NAP 226-90)
• Rivastigmine metabolite D6
• 1ST179274D6
• NAP226-90-d6
• 1217706-31-4
• 3-[(1S)-1-(Bis(trideuteriomethyl)amino)ethyl]phenol; (S)-3-[1-(Dimethylamino)ethyl]phenol-D6 (N,N-dimethyl-D6); (S)-3-[1-[Di(methyl-d3)amino]ethyl]phenol; NAP 226-90-d6; Dimetol-d6 (N,N-dimethyl-d6)
• Rivastigmine EP impurity A-d6

• Inchi： 1S/C10H15NO/c1-8(11(2)3)9-5-4-6-10(12)7-9/h4-8,12H,1-3H3/t8-/m0/s1/i2D3,3D3
• InChI Key： GQZXRLWUYONVCP-MXUURUABSA-N
• SMILES： C1(O)=CC=CC([C@@H](N(C([2H])([2H])[2H])C([2H])([2H])[2H])C)=C1

Computed Properties

• Exact Mass: 171.153024578g/mol
• Monoisotopic Mass: 171.153024578g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 241.3±15.0 °C at 760 mmHg
• Flash Point: 97.2±19.0 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

NAP 226-90-d6 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on NAP 226-90-d6

NAP 226-90-d6: A Comprehensive Overview

The compound with CAS No. 1217706-31-4, commonly referred to as NAP 226-90-d6, has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of organic compounds, has been extensively studied for its role in various chemical processes and its ability to interact with biological systems. Recent advancements in analytical techniques have provided deeper insights into its structure, reactivity, and potential uses.

NAP 226-90-d6 is a derivative of naproxen, a well-known nonsteroidal anti-inflammatory drug (NSAID). However, this compound exhibits distinct characteristics that set it apart from its parent molecule. Its structure incorporates a deuterated derivative, which introduces unique isotopic properties. These properties make it an invaluable tool in isotope labeling studies, particularly in pharmacokinetic research and metabolomics. The deuterium substitution enhances the stability of the molecule under certain conditions, making it suitable for long-term studies and analyses.

Recent studies have highlighted the potential of NAP 226-90-d6 in drug development and therapeutic interventions. Researchers have explored its ability to modulate inflammatory pathways, offering new avenues for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders. The compound's selectivity towards specific targets has been a focal point of investigation, with findings suggesting that it may exhibit reduced side effects compared to traditional NSAIDs.

In addition to its pharmacological applications, NAP 226-90-d6 has found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and composites. Recent breakthroughs in nanotechnology have further expanded its potential applications, with researchers exploring its role in the development of nanosensors and drug delivery systems.

The synthesis of NAP 226-90-d6 involves a multi-step process that requires precise control over reaction conditions. The incorporation of deuterium into the molecule is achieved through specialized deuteration techniques, ensuring high isotopic purity. This rigorous synthesis process underscores the importance of quality control in producing compounds with consistent properties.

From an environmental perspective, the ecological impact of NAP 226-90-d6 has been a subject of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that the compound exhibits low toxicity under standard test conditions, which is promising for its safe use in various applications.

In conclusion, NAP 226-90-d6 (CAS No. 1217706-31-4) stands as a testament to the ongoing advancements in chemical synthesis and materials science. Its unique properties and versatile applications continue to drive innovative research across multiple disciplines. As scientific understanding deepens, this compound is poised to play an increasingly important role in both therapeutic development and advanced materials engineering.